Cas no 1796949-69-3 (N-[2-(3-Fluorophenyl)-2-methoxyethyl]-N′-[(4-fluorophenyl)methyl]urea)

N-[2-(3-Fluorophenyl)-2-methoxyethyl]-N′-[(4-fluorophenyl)methyl]urea is a fluorinated urea derivative characterized by its unique structural features, including substituted phenyl rings and a methoxyethyl linker. This compound exhibits potential utility in medicinal chemistry and pharmaceutical research due to its ability to modulate biological targets, particularly in the development of enzyme inhibitors or receptor ligands. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the urea moiety facilitates hydrogen bonding interactions. Its well-defined synthetic pathway allows for high purity and reproducibility, making it suitable for structure-activity relationship studies. The compound's balanced lipophilicity and electronic properties contribute to its relevance in drug discovery applications.

N-[2-(3-Fluorophenyl)-2-methoxyethyl]-N′-[(4-fluorophenyl)methyl]urea structure

1796949-69-3 structure

Product Name:N-[2-(3-Fluorophenyl)-2-methoxyethyl]-N′-[(4-fluorophenyl)methyl]urea

CAS No:1796949-69-3

MF:C₁₇H₁₈F₂N₂O₂

MW:320.333831310272

CID:5369519

Update Time:2025-10-23

N-[2-(3-Fluorophenyl)-2-methoxyethyl]-N′-[(4-fluorophenyl)methyl]urea Chemical and Physical Properties

Names and Identifiers

- N-[2-(3-Fluorophenyl)-2-methoxyethyl]-N′-[(4-fluorophenyl)methyl]urea
- Inchi： 1S/C17H18F2N2O2/c1-23-16(13-3-2-4-15(19)9-13)11-21-17(22)20-10-12-5-7-14(18)8-6-12/h2-9,16H,10-11H2,1H3,(H2,20,21,22)
- InChI Key： XYVVATMKBWORPD-UHFFFAOYSA-N
- SMILES： N(CC(C1=CC=CC(F)=C1)OC)C(NCC1=CC=C(F)C=C1)=O

Experimental Properties

Density: 1.219±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 500.6±50.0 °C(Predicted)
pka: 13.44±0.46(Predicted)

N-[2-(3-Fluorophenyl)-2-methoxyethyl]-N′-[(4-fluorophenyl)methyl]urea Pricemore >>

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